Cas no 5698-50-0 (2-Octenedioic acid)

• Product Name: 2-Octenedioic acid
• CAS No: 5698-50-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 368757
• PubChem ID: 6079438
• Update Time: 2025-04-19

2-Octenedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Octenedioic acid
• cis-Octenedioic acid
• (E)-oct-2-enedioic acid
• 2-OCTENE-1,8-DIOIC ACID
• NSC 14992
• Q27161378
• 124791-62-4
• starbld0033304
• 1-Hexene-1,6-dicarboxylate
• SCHEMBL747518
• 1-Hexene-1,6-dicarboxylic acid
• CHEBI:89192
• DTXSID901009870
• (2E)-oct-2-enedioic acid
• 2-Octenedioate
• (E)-2-Octenedioic Acid
• 5698-50-0
• AKOS006373041
• NSC14992

• Inchi： 1S/C8H12O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3,5H,1-2,4,6H2,(H,9,10)(H,11,12)/b5-3+
• InChI Key： BNTPVRGYUHJFHN-HWKANZROSA-N
• SMILES： OC(CCCC/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.2
• Boiling Point: 386.8 °C at 760 mmHg
• Flash Point: 201.9 °C
• Refractive Index: 1.501
• PSA: 74.6
• LogP: 1.27220